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Compound of Interest

Compound Name: (R)-(+)-1-Phenylethyl isocyanate

Cat. No.: B052802

Abstract

In the field of asymmetric synthesis, where the selective production of a single enantiomer is
paramount, chiral auxiliaries serve as a powerful and reliable tool.[1] These stereogenic units
are temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of
a subsequent reaction, after which they can be cleaved and often recovered.[1][2] This guide
provides an in-depth exploration of (R)-(+)-1-Phenylethyl isocyanate (R-PEIl), a versatile and
commercially available reagent, for the synthesis of chiral urea and carbamate derivatives that
function as effective chiral auxiliaries. We will detail its chemical properties, safe handling
protocols, and step-by-step methodologies for the synthesis and application of these auxiliaries
in stereoselective transformations.

Reagent Profile: (R)-(+)-1-Phenylethyl Isocyanate (R-
PEI)

(R)-(+)-1-Phenylethyl isocyanate is a highly reactive chiral building block valued for the
stereogenic center located alpha to the phenyl group. The isocyanate functional group (-
N=C=0) is a potent electrophile, readily reacting with nucleophiles such as alcohols and
amines to form stable carbamate and urea linkages, respectively. This reactivity is the
cornerstone of its application in creating chiral auxiliaries.
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The bulky and rigid phenylethyl group, once attached to a substrate, provides the necessary
steric environment to control the facial selectivity of reactions at a nearby prochiral center.

Table 1: Physicochemical Properties of (R)-(+)-1-Phenylethyl Isocyanate

Property Value Reference(s)
CAS Number 33375-06-3 [31[4]
Molecular Formula CoHaNO [3]

Molecular Weight 147.17 g/mol [3]
Appearance Colorless to light yellow liquid [4]

Boiling Point 55-56 °C at 2.5 mmHg [41[5]

Density 1.045 g/mL at 20 °C [4115]
Refractive Index (n20/D) 1.513 [4][5]

Decomposes in water; Soluble
Solubility in most aprotic organic [6]

solvents

Critical Safety & Handling Protocols

The isocyanate group renders R-PEI a hazardous substance that demands strict handling
protocols. Adherence to these guidelines is essential for ensuring laboratory safety.

2.1 Hazard Identification & Personal Protective Equipment (PPE)

 Toxicity: Fatal or toxic if inhaled.[3] The vapor pressure is significant enough to require
respiratory protection. May cause respiratory irritation and sensitization, leading to allergy or
asthma-like symptoms upon repeated exposure.[3][7]

» Corrosivity: Causes skin irritation and serious eye damage.[3][7]
» Reactivity: Moisture-sensitive. Reacts exothermically with water, alcohols, and amines.[6][8]

Mandatory PPE:
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e Respiratory: Work must be conducted in a certified chemical fume hood. For handling larger
quantities or in case of inadequate ventilation, a full-face respirator with an appropriate
cartridge is required.[7]

o Hand Protection: Use impervious gloves (e.qg., nitrile, neoprene).

o Eye Protection: Wear safety goggles and a face shield.

« Skin Protection: A lab coat is mandatory. Ensure no skin is exposed.
2.2 Storage & Handling

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area
(recommended storage at 2-8 °C).[6] The reagent is often supplied under an inert
atmosphere (Nitrogen or Argon), which should be maintained.

o Handling: Always handle under an inert atmosphere to prevent degradation from
atmospheric moisture.[6] Use dry solvents and glassware. Avoid contact with incompatible
materials such as water, alcohols, amines, and strong oxidizing agents.[6][8]

2.3 First Aid Measures

 Inhalation: Immediately move the person to fresh air. If breathing has stopped, provide
artificial respiration. Seek immediate medical attention.[7][8]

o Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin area
with copious amounts of water. Seek medical attention.[7][8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and call an ophthalmologist immediately.[8]

 Ingestion: Do NOT induce vomiting. Make the victim drink water (two glasses at most). Seek
immediate medical attention.[8]

Synthesis of Chiral Auxiliaries: Principles &
Workflow
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The core principle involves the covalent attachment of R-PEI to a substrate containing a
nucleophilic group (e.g., -OH, -NH2z). This reaction transforms the substrate into a
diastereomeric derivative, where the R-PEI moiety serves as the chiral auxiliary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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